Cas no 917746-35-1 (<br>7-tert-Butyl-4-chloro-2-cyclopropyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3 -d]pyrimidine)

• Product Name: <br>7-tert-Butyl-4-chloro-2-cyclopropyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3 -d]pyrimidine
• CAS No: 917746-35-1
• MF: C₁₇H₂₁ClN₂S
• MW: 320.880041837692
• MDL: MFCD08898964
• CID: 3082547
• PubChem ID: 18524318
• Update Time: 2025-04-21

<br>7-tert-Butyl-4-chloro-2-cyclopropyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3 -d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• <br>7-tert-Butyl-4-chloro-2-cyclopropyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3 -d]pyrimidine
• AKOS000678818
• AKOS024318839
• 917746-35-1
• 7-tert-butyl-4-chloro-2-cyclopropyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• 7-tert-Butyl-4-chloro-2-cyclopropyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
• 7-(tert-Butyl)-4-chloro-2-cyclopropyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine

• MDL： MFCD08898964
• Inchi： 1S/C17H21ClN2S/c1-17(2,3)10-6-7-11-12(8-10)21-16-13(11)14(18)19-15(20-16)9-4-5-9/h9-10H,4-8H2,1-3H3
• InChI Key： AUSRDCTULOEREA-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C3CC3)=N1)SC1=C2CCC(C1)C(C)(C)C

Computed Properties

• Exact Mass: 320.1113975Da
• Monoisotopic Mass: 320.1113975Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines